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Abstract

Lavandulyl acetate is a monoterpene ester that is a key component of lavender oil, widely
utilized in the fragrance, cosmetics, and aromatherapy industries.[1][2] A thorough
understanding of its thermochemical properties is essential for ensuring safety, optimizing
manufacturing processes, and for the development of new applications, including in the
pharmaceutical sector. This technical guide provides a summary of the known physical
properties of lavandulyl acetate. Currently, specific experimental data on its core
thermochemical properties, such as the standard enthalpy of formation and heat capacity, are
not readily available in peer-reviewed literature. Therefore, this document outlines the detailed
experimental protocols for determining these crucial parameters via combustion calorimetry
and Differential Scanning Calorimetry (DSC). Furthermore, this guide presents visual workflows
for these experimental procedures to aid in their comprehension and implementation.

Introduction

Lavandulyl acetate (C12H2002) is the acetate ester of lavandulol.[1] Its pleasant aroma and
reported calming effects have made it a compound of interest beyond the fragrance industry,
with potential applications in various therapeutic areas. The thermochemical properties of a
compound are critical for drug development, as they influence factors such as stability,
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solubility, and reaction kinetics. This guide serves as a resource for researchers looking to
understand or experimentally determine the thermochemical characteristics of lavandulyl
acetate.

Physicochemical Properties of Lavandulyl Acetate

A summary of the known physical and chemical properties of lavandulyl acetate is presented
in Table 1. This data has been compiled from various sources and provides a foundational
understanding of the compound.

Table 1: Physicochemical Properties of Lavandulyl Acetate

Property Value Source(s)
Molecular Formula C12H2002 [11[3]
Molecular Weight 196.29 g/mol

CAS Number 25905-14-0

Appearance Colorless, oily liquid

228.00 to 229.00 °C at 760.00

Boiling Point
mm Hg

Flash Point 70.56 °C (159.00 °F) TCC

0.072000 mmHg @ 25.00 °C

Vapor Pressure _
(estimated)

0.90900 to 0.91500 @ 25.00

Specific Gravity oc

1.45300 to 1.45900 @ 20.00
°C

Refractive Index

- Soluble in alcohol; Insoluble in
Solubility )
water
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Experimental Determination of Thermochemical
Properties

Due to the lack of published experimental thermochemical data for lavandulyl acetate, this
section provides detailed protocols for the determination of key thermochemical parameters.

Determination of Enthalpy of Combustion via Bomb
Calorimetry

Combustion calorimetry is a standard method for determining the enthalpy of formation of
organic compounds. The process involves the complete combustion of a sample in a constant-
volume container (a "bomb") and measuring the heat evolved.

Experimental Protocol:
e Sample Preparation:

o Accurately weigh approximately 0.5 - 1.0 g of high-purity (=96%) lavandulyl acetate into a
crucible.

o For liquid samples like lavandulyl acetate, a gelatin capsule or a similar container can be
used to hold the sample within the crucible. The heat of combustion of the container must
be known.

o A known length of fuse wire is attached to the ignition system, with the wire in contact with
the sample.

o Calorimeter Assembly:

o

The crucible is placed in the bomb, and the bomb is sealed.

[¢]

The bomb is purged of air and then filled with high-purity oxygen to a pressure of
approximately 30 atm.

[¢]

The bomb is then submerged in a known quantity of water in the calorimeter's insulated
container.
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o Astirrer is used to ensure a uniform water temperature, and a high-precision thermometer
is used for temperature measurements.

o Combustion and Data Acquisition:
o The initial temperature of the water is recorded at regular intervals to establish a baseline.
o The sample is ignited by passing an electric current through the fuse wire.

o The temperature of the water is recorded at short intervals as it rises due to the heat
released from the combustion.

o Temperature readings are continued until a stable maximum temperature is reached and
the system begins to cool.

e Calculations:

o The heat capacity of the calorimeter system is determined by combusting a standard
substance with a known heat of combustion, such as benzoic acid.

o The total heat released during the combustion of lavandulyl acetate is calculated from
the temperature change of the water and the heat capacity of the calorimeter.

o Corrections are made for the heat of combustion of the fuse wire and any sample
container used.

o The enthalpy of combustion (AH_c) is then calculated per mole of lavandulyl acetate.
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Caption: Experimental workflow for combustion calorimetry.
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Determination of Thermal Properties via Differential
Scanning Calorimetry (DSC)

DSC is a thermoanalytical technique used to measure the difference in the amount of heat
required to increase the temperature of a sample and a reference. It can be used to determine
properties such as glass transition temperature (Tg), melting point (Tm), crystallization
temperature (Tc), and heat capacity (Cp).

Experimental Protocol:
e Sample Preparation:

o Using a micropipette, place a small amount (typically 2-10 mg) of lavandulyl acetate into
a hermetically sealed aluminum DSC pan. Hermetic pans are crucial for volatile liquids to
prevent evaporation during the experiment.

o An empty, hermetically sealed pan is used as the reference.
e Instrument Setup and Calibration:

o The DSC instrument is calibrated for temperature and enthalpy using a standard with a
known melting point and enthalpy of fusion, such as indium.

o A purge gas, typically nitrogen, is flowed through the measurement cell to create an inert
atmosphere and remove any evolved gases.

e Measurement:
o The sample and reference pans are placed in the DSC cell.

o Atemperature program is initiated. A common procedure is a heat-cool-heat cycle to erase
the thermal history of the sample. For example, the sample could be cooled to -50 °C and
then heated at a constant rate (e.g., 10 °C/min) to a temperature below its decomposition
point.

o The heat flow to the sample is measured relative to the reference as a function of
temperature.
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o Data Analysis:

o The resulting DSC thermogram (a plot of heat flow versus temperature) is analyzed to
identify thermal events.

o An endothermic peak will indicate melting, and the onset temperature of this peak is taken
as the melting point. The area under the peak corresponds to the enthalpy of fusion.

o A step change in the baseline of the thermogram can indicate a glass transition.

o The heat capacity can be determined by comparing the heat flow signal of the sample with
that of a known standard, such as sapphire.
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Caption: Experimental workflow for Differential Scanning Calorimetry.

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b123112?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b123112?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Biological Significance and Signaling Pathways

Currently, there is limited information in the public domain regarding specific signaling
pathways directly modulated by lavandulyl acetate. Its primary biological relevance is
discussed in the context of aromatherapy, where it contributes to the scent profile of lavender
oil and is associated with relaxation and stress relief. Toxicological assessments have been
performed to ensure its safety in consumer products. Future research may elucidate specific
molecular targets or signaling cascades affected by lavandulyl acetate, which would be of
significant interest to the drug development community. The biosynthesis of lavandulyl acetate
in organisms like E. coli has been a subject of study, focusing on the enzymatic pathways
involving pyrophosphatases and alcohol acyltransferases.

Conclusion

This technical guide has summarized the available physicochemical data for lavandulyl
acetate and addressed the current gap in its thermochemical characterization. While specific
values for properties like the enthalpy of formation are not yet established in the literature, this
guide provides the necessary, detailed experimental protocols for their determination using
combustion calorimetry and Differential Scanning Calorimetry. The provided workflows and
methodologies offer a clear path for researchers to obtain this critical data, which will be
invaluable for the safe handling, process optimization, and future development of lavandulyl
acetate in various scientific and industrial applications, including pharmaceuticals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Lavandulyl acetate - Wikipedia [en.wikipedia.org]

2. researchgate.net [researchgate.net]

3. Lavandulyl acetate [webbook.nist.gov]

To cite this document: BenchChem. [An In-depth Technical Guide to the Thermochemical
Properties of Lavandulyl Acetate]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b123112?utm_src=pdf-body
https://www.benchchem.com/product/b123112?utm_src=pdf-body
https://www.benchchem.com/product/b123112?utm_src=pdf-body
https://www.benchchem.com/product/b123112?utm_src=pdf-body
https://www.benchchem.com/product/b123112?utm_src=pdf-body
https://www.benchchem.com/product/b123112?utm_src=pdf-body
https://www.benchchem.com/product/b123112?utm_src=pdf-body
https://www.benchchem.com/product/b123112?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Lavandulyl_acetate
https://www.researchgate.net/publication/393228814_Biosynthesis_of_lavandulol_and_lavandulyl_acetate_in_Escherichia_coli
https://webbook.nist.gov/cgi/cbook.cgi?ID=C20777393&Mask=2000
https://www.benchchem.com/product/b123112#thermochemical-properties-of-lavandulyl-acetate
https://www.benchchem.com/product/b123112#thermochemical-properties-of-lavandulyl-acetate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b123112?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b123112#thermochemical-properties-of-lavandulyl-
acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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